Cas no 1153238-95-9 (1-(3-Phenyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxylic Acid)

• Product Name: 1-(3-Phenyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxylic Acid
• CAS No: 1153238-95-9
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 3165666
• PubChem ID: 43441614
• Update Time: 2025-05-22

1-(3-Phenyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Phenyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxylic Acid
• 1153238-95-9
• 1-[(3-Phenyl-1,2,4-oxadiazol-5-yl)methyl]-piperidine-4-carboxylic acid
• BBL004843
• 1-((3-Phenyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxylic acid
• 1-((3-Phenyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxylicacid
• AKOS005638578
• CS-0316649
• STK880308
• 1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxylic acid
• BS-3040

• MDL： MFCD13696406
• Inchi： 1S/C15H17N3O3/c19-15(20)12-6-8-18(9-7-12)10-13-16-14(17-21-13)11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,19,20)
• InChI Key： SYHFAJAAXQRPNZ-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2=NC(C3C=CC=CC=3)=NO2)CC1)=O

Computed Properties

• Exact Mass: 287.12699141Da
• Monoisotopic Mass: 287.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.5Ų

Additional information on 1-(3-Phenyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxylic Acid

1-(3-Phenyl-1,2,4-Oxadiazol-5-yl)methylpiperidine-4-carboxylic Acid: A Comprehensive Overview

1-(3-Phenyl-1,2,4-Oxadiazol-5-yl)methylpiperidine-4-carboxylic Acid, also known by its CAS number 1153238-95-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a carboxylic acid group and a substituted oxadiazole moiety. The presence of the oxadiazole ring, particularly the 1,2,4-isomer substituted with a phenyl group at position 3, introduces interesting electronic and steric properties that make this compound a valuable subject for research.

The synthesis of 1-(3-Phenyl-1,2,4-Oxadiazol-5-yl)methylpiperidine-4-carboxylic Acid involves a series of well-established organic reactions. The starting materials typically include piperidine derivatives and appropriate precursors for the oxadiazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that 1-(3-Phenyl-1,2,4-Oxadiazol-5-yl)methylpiperidine-based compounds exhibit potent activity against various biological targets. For instance, recent research has highlighted its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions such as inflammation and neurodegenerative diseases. The carboxylic acid group plays a crucial role in modulating the compound's bioavailability and receptor binding affinity.

The structural versatility of this compound has also led to its exploration in drug delivery systems. The piperidine ring provides a rigid framework that can be further functionalized to enhance solubility or target specificity. For example, researchers have investigated the use of this compound as a prodrug carrier, where the carboxylic acid group can be converted into an ester or amide linkage for controlled release applications.

In terms of applications, 1-(3-Phenyl-1,2,4-Oxadiazol-based compounds have shown promise in anticancer therapy. Preclinical studies have demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells. This selectivity is attributed to the compound's ability to inhibit key enzymes involved in tumor progression and angiogenesis.

The development of analogs and derivatives has further expanded the utility of this compound. By modifying the substituents on the oxadiazole ring or altering the piperidine structure, researchers can tailor the compound's properties for specific therapeutic applications. For instance, introducing electron-withdrawing groups on the phenyl ring has been shown to enhance metabolic stability and reduce off-target effects.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution mass spectrometry (HRMS) has provided precise molecular weight data, while ¹H NMR and ¹³C NMR spectra have elucidated the detailed connectivity of atoms within the molecule.

In conclusion, 1-(3-Phenyl-1,2,4-Oxadiazol-5-yl)methylpiperidine-4-carboxylic Acid) represents a compelling area of research with diverse applications in medicinal chemistry. Its unique structure, coupled with recent advances in synthesis and pharmacology, positions it as a promising candidate for future drug development efforts.